Cas no 476362-73-9 (6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid)
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-
- 6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid
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- Inchi: 1S/C22H18N2O4/c25-21(26)14-9-10-15(23-11-14)12-24-22(27)28-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20H,12-13H2,(H,24,27)(H,25,26)
- InChI Key: LDAOBMSLXQGAGP-UHFFFAOYSA-N
- SMILES: C1=NC(CNC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=CC=C1C(O)=O
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM457456-100mg |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid |
476362-73-9 | 95%+ | 100mg |
$259 | 2024-07-16 | |
| Chemenu | CM457456-250mg |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid |
476362-73-9 | 95%+ | 250mg |
$362 | 2024-07-16 | |
| Enamine | EN300-657605-0.05g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid |
476362-73-9 | 95% | 0.05g |
$282.0 | 2023-03-12 | |
| Enamine | EN300-657605-0.1g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid |
476362-73-9 | 95% | 0.1g |
$420.0 | 2023-03-12 | |
| Enamine | EN300-657605-0.25g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid |
476362-73-9 | 95% | 0.25g |
$601.0 | 2023-03-12 | |
| Enamine | EN300-657605-0.5g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid |
476362-73-9 | 95% | 0.5g |
$947.0 | 2023-03-12 | |
| Enamine | EN300-657605-1.0g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid |
476362-73-9 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-657605-2.5g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid |
476362-73-9 | 95% | 2.5g |
$2379.0 | 2023-03-12 | |
| Enamine | EN300-657605-5.0g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid |
476362-73-9 | 95% | 5.0g |
$3520.0 | 2023-03-12 | |
| Enamine | EN300-657605-10.0g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid |
476362-73-9 | 95% | 10.0g |
$5221.0 | 2023-03-12 |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid
Comprehensive Overview of 6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid (CAS No. 476362-73-9)
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid (CAS No. 476362-73-9) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-Pyridine-3-carboxylic acid, plays a critical role as a building block in solid-phase peptide synthesis (SPPS). Its unique structure, featuring an Fmoc-protected amino group and a pyridine-3-carboxylic acid moiety, makes it invaluable for introducing specific functional groups into peptide chains.
The growing demand for peptide-based therapeutics and bioconjugation techniques has significantly increased interest in this compound. Researchers frequently search for terms like "Fmoc-protected amino acids", "peptide coupling reagents", and "pyridine derivatives in drug discovery", highlighting its relevance in modern biochemistry. The compound's CAS No. 476362-73-9 is often queried in databases like PubChem and Reaxys, underscoring its importance in academic and industrial settings.
One of the standout features of 6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid is its compatibility with automated peptide synthesizers. This aligns with the current trend toward high-throughput screening and combinatorial chemistry, where efficiency and precision are paramount. The Fmoc group provides temporary protection for the amino group during synthesis, which can be selectively removed under mild basic conditions, minimizing side reactions.
In addition to its role in peptide synthesis, this compound is also explored for its potential in metal-organic frameworks (MOFs) and catalysis. The pyridine ring serves as a versatile ligand, capable of coordinating with various metal ions. This property has sparked interest in applications ranging from heterogeneous catalysis to materials science, where tailored molecular architectures are in high demand.
From a synthetic chemistry perspective, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives. This flexibility is particularly valuable in medicinal chemistry, where slight modifications can lead to significant changes in bioactivity. Searches for "pyridine-3-carboxylic acid derivatives" and "Fmoc-amino acid applications" reflect the compound's broad utility.
Quality control and purity are critical when working with 6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound meets stringent standards. Suppliers often highlight ≥95% purity as a key specification, catering to the needs of rigorous research environments.
The compound's stability under typical storage conditions (e.g., 2-8°C in a dry environment) further enhances its practicality. This is particularly important for laboratories engaged in long-term projects or large-scale synthesis. Queries like "storage conditions for Fmoc-amino acids" and "shelf life of peptide synthesis reagents" are common among end-users.
Looking ahead, the continued advancement of bioconjugation techniques and targeted drug delivery systems is expected to drive further interest in 6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-3-carboxylic acid. Its dual functionality—combining a protective group with a reactive site—positions it as a key player in the development of next-generation therapeutics and functional materials.
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